Cas no 2034282-45-4 (methyl N-[4-({[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate)

• Product Name: methyl N-[4-({[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate
• CAS No: 2034282-45-4
• MF: C₁₆H₂₆N₄O₆S₂
• MW: 434.530841350555
• CID: 5334083
• Update Time: 2025-10-30

methyl N-[4-({[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• methyl (4-(N-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)sulfamoyl)phenyl)carbamate
• methyl N-[4-[[1-(dimethylsulfamoyl)piperidin-4-yl]methylsulfamoyl]phenyl]carbamate
• methyl N-[4-({[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate

• Inchi： 1S/C16H26N4O6S2/c1-19(2)28(24,25)20-10-8-13(9-11-20)12-17-27(22,23)15-6-4-14(5-7-15)18-16(21)26-3/h4-7,13,17H,8-12H2,1-3H3,(H,18,21)
• InChI Key： HUTKSTSQCKAVPN-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNS(C2C=CC(=CC=2)NC(=O)OC)(=O)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 713
• XLogP3: 0.4
• Topological Polar Surface Area: 142

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on methyl N-[4-({[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate

Research Briefing on Methyl N-[4-({[1-(Dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate (CAS: 2034282-45-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of methyl N-[4-({[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate (CAS: 2034282-45-4) as a promising therapeutic agent. This compound, characterized by its unique sulfamoyl and carbamate functional groups, has garnered significant attention due to its potential applications in targeting specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic benefits.

The synthesis of methyl N-[4-({[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate involves a multi-step process that ensures high purity and yield. Recent studies have optimized the reaction conditions to improve the efficiency of the synthesis, with particular emphasis on the sulfamoylation and carbamation steps. The compound's structural features, including the piperidin-4-ylmethyl moiety, contribute to its ability to interact with biological targets, making it a candidate for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and proliferative diseases. For instance, research has shown that it can effectively modulate the activity of sulfotransferases, which play a critical role in cellular signaling pathways. These findings suggest that methyl N-[4-({[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate could be developed as a novel anti-inflammatory or anti-cancer agent, pending further clinical validation.

Moreover, recent pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate favorable bioavailability and a manageable toxicity profile, which are essential for its progression into preclinical trials. Researchers are also exploring its potential as a prodrug, which could enhance its therapeutic efficacy and reduce side effects.

In conclusion, methyl N-[4-({[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}sulfamoyl)phenyl]carbamate (CAS: 2034282-45-4) represents a promising candidate for further development in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in clinical settings. This compound holds the potential to address unmet medical needs in various therapeutic areas, underscoring the importance of continued investigation.